Cas no 10313-60-7 (2-(3,4-dimethoxyphenyl)acetyl chloride)

• Product Name: 2-(3,4-dimethoxyphenyl)acetyl chloride
• CAS No: 10313-60-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD00009674
• CID: 135301
• PubChem ID: 24854247
• Update Time: 2025-05-24

2-(3,4-dimethoxyphenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride,3,4-dimethoxy-
• (3,4-DIMETHOXYPHENYL)ACETYL CHLORIDE
• 2-(3,4-dimethoxyphenyl)acetyl chloride
• 3,4-dimethoxyphenylacetic acid chloride
• homoveratric acid chloride
• homoveratroyl chloride
• Homoveratryl chloride
• 2-(3,4-dimethoxyphenyl)-acetyl chloride
• QBJIMTPENIGDOG-UHFFFAOYSA-N
• STR04364
• 3,4-dimethoxyphenylacetylchloride
• 3,4-dimethoxyphenyl acetylchloride
• MFCD00009674
• 3.4-dimethoxy-phenylacetic acid chloride
• AKOS005215788
• 3,4-Dimethoxyphenyl-acetic acid chloride
• 3,4-dimethoxyphenyl acetic acid chloride
• DTXSID60394078
• SCHEMBL76377
• 3,4-dimethoxyphenylacetyl chloride
• (3,4-Dimethoxyphenyl)acetyl chloride, 98%
• (3,4-Dimethoxyphenyl)acetic acid chloride
• J-000884
• 3,4-Dimethoxy-phenylacetic acid chloride
• (3,4-dimethoxy-phenyl)-acetyl chloride
• 3,4-dimethoxyphenyl acetyl chloride
• 3,4-di-methoxyphenylacetyl chloride
• 3,4-Dimethoxy-phenylacetyl chloride
• F71826
• FT-0604683
• 10313-60-7
• (3,4-Dimethoxyphenyl)acetylchloride
• Homoveratroylchlorid
• F2190-0110
• DB-040419

• MDL： MFCD00009674
• Inchi： 1S/C10H11ClO3/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3
• InChI Key： QBJIMTPENIGDOG-UHFFFAOYSA-N
• SMILES： ClC(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 214.04000
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.245 g/mL at 25 °C(lit.)
• Melting Point: 40-43 °C (lit.)
• Boiling Point: 118-119 °C/0.2 mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5489(lit.)
• PSA: 35.53000
• LogP: 2.01170
• Solubility: Not determined

2-(3,4-dimethoxyphenyl)acetyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：(BD11890)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)acetyl chloride

Comprehensive Guide to 2-(3,4-Dimethoxyphenyl)acetyl Chloride (CAS No. 10313-60-7): Properties, Applications, and Industry Insights

2-(3,4-Dimethoxyphenyl)acetyl chloride (CAS No. 10313-60-7) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. This acyl chloride derivative, featuring a dimethoxyphenyl backbone, serves as a critical intermediate for constructing complex molecules. Its unique reactivity profile—owing to the acetyl chloride functional group—makes it indispensable in modern organic chemistry, particularly in peptide coupling and heterocycle formation.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2-(3,4-dimethoxyphenyl)acetyl chloride to reduce environmental impact. Researchers are exploring solvent-free reactions and catalytic methods to enhance its production efficiency. Additionally, its role in synthesizing bioactive compounds—such as antioxidants and neuroprotective agents—has gained attention, aligning with the growing demand for health-focused pharmaceuticals.

The compound’s structural features—the electron-rich aromatic ring and highly reactive acyl chloride group—enable diverse transformations. For instance, it participates in Friedel-Crafts acylation to introduce the dimethoxyphenylacetyl moiety into target molecules. This versatility addresses frequent search queries like "How to functionalize dimethoxyphenyl groups?" or "Acyl chloride applications in drug discovery."

Quality control of CAS 10313-60-7 is paramount for industrial applications. Advanced analytical techniques like HPLC and NMR spectroscopy ensure purity, while stability studies under inert atmospheres prevent decomposition. Such protocols resonate with laboratory professionals searching for "best practices for handling air-sensitive reagents."

In material science, derivatives of 2-(3,4-dimethoxyphenyl)acetyl chloride contribute to designing organic semiconductors and photoresponsive materials. This aligns with the surge in renewable energy-related research, where users often inquire about "organic compounds for optoelectronic devices."

Regulatory compliance for 10313-60-7 adheres to global chemical safety standards (e.g., REACH, OSHA). Suppliers emphasize proper storage conditions—typically under refrigeration in sealed containers—to address common concerns like "shelf life of acyl chlorides."

Future prospects for this compound include its potential in catalyzed asymmetric synthesis, leveraging its aromatic system for chiral induction. Such innovations respond to the pharmaceutical industry’s demand for enantioselective methodologies, a hot topic in academic and industrial forums.